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Compound of Interest |

tert-Butyl (2-(dimethylamino)-2-
Compound Name:

oxoethyl)carbamate
CAS No.: 72287-76-4
Cat. No.: B051303

Get Quote

As a Senior Application Scientist, a core tenet of my role is to ensure that all technical
documentation is built upon a foundation of verifiable, authoritative data. The request for an in-
depth technical guide on the physical and chemical properties of Boc-glycine dimethylamide
(tert-butyl (2-(dimethylamino)-2-oxoethyl)carbamate) initiated a comprehensive search for
requisite scientific information.

Following a thorough investigation, it has been determined that there is a significant lack of
publicly available, verifiable data for this specific compound in scientific literature and chemical
databases. The initial searches retrieved information for related but structurally distinct
molecules, such as Boc-glycine N,O-dimethylhydroxamide (a Weinreb amide) and the parent
compound, Boc-glycine. Subsequent, targeted searches for Boc-glycine dimethylamide itself
did not yield the necessary physical constants, spectral data, established synthesis protocols,
or reactivity profiles required to construct a technical guide that meets the necessary standards
of scientific integrity and trustworthiness.

Key Information Gaps:
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e Physical Properties: No verifiable data was found for melting point, boiling point, solubility
profiles, or crystalline structure.

o Chemical Properties: Information regarding the stability, reactivity, and common reaction
pathways of Boc-glycine dimethylamide is not available.

e Spectroscopic Data: Authoritative NMR, IR, and Mass Spectrometry data for this compound
could not be located to serve as a reference for characterization.

e Synthesis Protocols: Detailed, validated experimental procedures for the synthesis and
purification of Boc-glycine dimethylamide are not present in the available resources.

Without this fundamental data, creating a guide that is accurate, reliable, and useful for
researchers, scientists, and drug development professionals is not possible. Proceeding would
necessitate speculation, which is contrary to the principles of scientific and technical writing.

Therefore, this document serves to report on the current unavailability of detailed technical
information for Boc-glycine dimethylamide. It is recommended that researchers requiring
information on this compound consider performing initial characterization studies to establish its
fundamental properties.

o To cite this document: BenchChem. [Technical Guide on Boc-Glycine Dimethylamide: Data
Unavailability]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051303#physical-and-chemical-properties-of-boc-
glycine-dimethylamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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